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Compound of Interest

Compound Name: MTPG

Cat. No.: B10768629 Get Quote

An in-depth analysis of the biological activity and function of "MTPG" cannot be completed at

this time due to significant ambiguity in the provided topic. Initial research has revealed that the

acronym "MTPG" can refer to several distinct biological molecules, each with vastly different

functions and areas of research. Without a clear definition of the specific "MTPG" of interest, a

comprehensive technical guide with the requested data presentation, experimental protocols,

and visualizations is not possible.

The primary candidates for the acronym "MTPG" found in scientific literature include:

(S)-α-Methyl-4-carboxyphenylglycine (MTPG): A chemical compound that acts as an

antagonist for metabotropic glutamate receptors (mGluRs), particularly showing selectivity

for group II mGluRs. Its primary biological activity is the blockage of these receptors, which

are involved in neurotransmission.[1]

Mammary Tumor Glycoprotein (MTGP): A glycoprotein that has been found to be associated

with the cell membrane of human breast carcinoma cells. Research suggests it may play a

role in the immunobiology of these tumors.[2]

Microsomal Triglyceride Transfer Protein (MTP): An essential chaperone protein involved in

the assembly and secretion of apolipoprotein B-containing lipoproteins. It plays a crucial role

in lipid metabolism, and mutations in the gene for MTP can lead to abetalipoproteinemia.[3]

[4]
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Matrix Metalloproteinases (MMPs) and Membrane-Type Matrix Metalloproteinases (MT-

MMPs): A large family of zinc-dependent endopeptidases involved in the degradation of

extracellular matrix components. These enzymes are crucial in both normal physiological

processes like tissue remodeling and in pathological conditions such as cancer and arthritis.

[5][6][7][8][9][10][11][12][13][14]

Methyl-CpG-Binding Domain (MBD) Proteins: A family of proteins that recognize and bind to

methylated DNA, playing a key role in gene silencing and the regulation of gene expression.

[15][16][17][18][19]

Methylthioadenosine Phosphorylase (MTAP): A key enzyme in the methionine salvage

pathway. Loss of MTAP function has been implicated in various cancers.[20]

Sperm Tail PG-Rich Repeat Containing 1 (STPG1): A protein with predicted involvement in

the positive regulation of the apoptotic process.[21]

Polygalacturonase (PG): An enzyme whose activity can be measured in various biological

contexts.[22]

Given the diverse biological roles of these molecules, from neurotransmission and cancer

biology to lipid metabolism and epigenetics, it is impossible to create a single, coherent

technical guide that would be relevant to researchers interested in any one of these specific

areas.

To proceed with your request, please clarify which of the following molecules you are interested

in:

(S)-α-Methyl-4-carboxyphenylglycine (the mGluR antagonist)

Mammary Tumor Glycoprotein (MTGP)

Microsomal Triglyceride Transfer Protein (MTP)

Matrix Metalloproteinases (MMPs/MT-MMPs)

Methyl-CpG-Binding Domain (MBD) Proteins
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Methylthioadenosine Phosphorylase (MTAP)

Sperm Tail PG-Rich Repeat Containing 1 (STPG1)

Polygalacturonase (PG)

Once the specific molecule of interest is identified, a targeted and comprehensive technical

guide can be developed to meet the detailed requirements of your request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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